Cas no 478063-31-9 (N-(2-Methoxyphenyl)-4-oxo-1-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridazine-3-carboxamide)

• Product Name: N-(2-Methoxyphenyl)-4-oxo-1-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridazine-3-carboxamide
• CAS No: 478063-31-9
• MF: C₁₉H₁₄F₃N₃O₄
• MW: 405.32737493515
• CID: 6629734
• PubChem ID: 1481275
• Update Time: 2024-01-04

N-(2-Methoxyphenyl)-4-oxo-1-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-4-oxo-1-[4-(trifluoromethoxy)phenyl]pyridazine-3-carboxamide
• N-(2-methoxyphenyl)-4-oxo-1-[4-(trifluoromethoxy)phenyl]-1,4-dihydro-3-pyridazinecarboxamide
• ZINC01394389
• N-(2-methoxyphenyl)-4-oxo-1-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridazine-3-carboxamide
• AKOS005096134
• 6P-518S
• SMR000179786
• MLS000327204
• CHEMBL1328172
• HMS2301L03
• 478063-31-9
• 3-Pyridazinecarboxamide, 1,4-dihydro-N-(2-methoxyphenyl)-4-oxo-1-[4-(trifluoromethoxy)phenyl]-
• N-(2-Methoxyphenyl)-4-oxo-1-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridazine-3-carboxamide

• Inchi： 1S/C19H14F3N3O4/c1-28-16-5-3-2-4-14(16)23-18(27)17-15(26)10-11-25(24-17)12-6-8-13(9-7-12)29-19(20,21)22/h2-11H,1H3,(H,23,27)
• InChI Key： LEASBTHLKYODHM-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)N1C=CC(C(C(NC2C=CC=CC=2OC)=O)=N1)=O)(F)F

Computed Properties

• Exact Mass: 405.09364042g/mol
• Monoisotopic Mass: 405.09364042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 80.2Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 10.47±0.70(Predicted)